Cas no 100397-07-7 (2,5-Furandione, 3-methyl-4-(2-phenylethyl)-)

• Product Name: 2,5-Furandione, 3-methyl-4-(2-phenylethyl)-
• CAS No: 100397-07-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 2622910
• PubChem ID: 10775085
• Update Time: 2025-04-21

2,5-Furandione, 3-methyl-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID50444733
• 100397-07-7
• 3-METHYL-4-(2-PHENYLETHYL)FURAN-2,5-DIONE
• 2,5-Furandione, 3-methyl-4-(2-phenylethyl)-
• DTXCID50395554

• Inchi： 1S/C13H12O3/c1-9-11(13(15)16-12(9)14)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： JWJLQAZHWQYVPJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C1=O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.078644g/mol
• Monoisotopic Mass: 216.078644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.23g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų